Cas no 24939-24-0 (4-Aminobenzene-1-sulfonyl chloride)
4-Aminobenzene-1-sulfonyl chloride is a key intermediate in organic synthesis, particularly in the preparation of sulfonamides and other sulfur-containing compounds. Its reactive sulfonyl chloride group enables efficient derivatization, making it valuable for pharmaceutical and agrochemical applications. The compound’s amino group further enhances its versatility, allowing for additional functionalization. It is commonly used in peptide synthesis, dye manufacturing, and as a building block for bioactive molecules. High purity and stability under controlled conditions ensure consistent performance in reactions. Proper handling is essential due to its moisture sensitivity and potential reactivity. This compound is widely utilized in research and industrial settings for its reliable reactivity and broad applicability.
24939-24-0 structure
Product Name:4-Aminobenzene-1-sulfonyl chloride
CAS No:24939-24-0
MF:C6H6ClNO2S
MW:191.635339260101
MDL:MFCD10000574
CID:241137
PubChem ID:10910356
Update Time:2025-06-07
4-Aminobenzene-1-sulfonyl chloride Chemical and Physical Properties
Names and Identifiers
-
- 4-Aminobenzene-1-sulfonyl chloride
- 4-aminobenzene-1-sulfonyl chloride HCl
- 4-aminoBenzenesulfonyl chloride
- 4-AMINO-BENZENESULFONYL CHLORIDE
- Benzenesulfonylchloride, 4-amino-
- 4-aminobenzensulfonyl chloride
- Benzenesulfonylchloride,4-amino
- p-aminobenzenesulfonyl chloride
- p-aminophenylsulfonyl chloride
- sulfanilyl chloride
- DTXSID00448029
- 24939-24-0
- 4-Amino-Benzenesulfonylchloride
- FT-0688697
- AKOS015939906
- EN300-142738
- SCHEMBL759946
- salzsaure Sulfanilsaurelosung
- AM100564
- MFCD10000574
- CHEMBL2436671
-
- MDL： MFCD10000574
- Inchi： 1S/C6H6ClNO2S/c7-11(9,10)6-3-1-5(8)2-4-6/h1-4H,8H2
- InChI Key： MTOJDBAZGOYUOZ-UHFFFAOYSA-N
- SMILES： ClS(C1C=CC(=CC=1)N)(=O)=O
Computed Properties
- Exact Mass: 190.98100
- Monoisotopic Mass: 190.9807773g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 213
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 68.5Ų
Experimental Properties
- Density: 1.492
- PSA: 68.54000
- LogP: 2.85830
4-Aminobenzene-1-sulfonyl chloride Customs Data
- HS CODE：2921499090
- Customs Data：
China Customs Code:
2921499090Overview:
2921499090 Other aromatic monoamines and derivatives and their salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2921499090 other aromatic monoamines and their derivatives; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
4-Aminobenzene-1-sulfonyl chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Ambeed | A939385-5g |
4-Aminobenzene-1-sulfonyl chloride |
24939-24-0 | 95% | 5g |
$357.0 | 2024-07-28 | |
| abcr | AB335338-1g |
4-Aminobenzenesulfonyl chloride; . |
24939-24-0 | 1g |
€832.00 | 2025-02-21 | ||
| eNovation Chemicals LLC | K89574-1g |
Benzenesulfonyl chloride, 4-amino- |
24939-24-0 | 95% | 1g |
$285 | 2025-02-19 | |
| eNovation Chemicals LLC | K89574-5g |
Benzenesulfonyl chloride, 4-amino- |
24939-24-0 | 95% | 5g |
$785 | 2025-02-19 | |
| eNovation Chemicals LLC | K89574-20g |
Benzenesulfonyl chloride, 4-amino- |
24939-24-0 | 95% | 20g |
$1685 | 2025-02-19 | |
| eNovation Chemicals LLC | K89574-10g |
Benzenesulfonyl chloride, 4-amino- |
24939-24-0 | 95% | 10g |
$1265 | 2025-02-19 | |
| Crysdot LLC | CD12091789-1g |
4-Aminobenzene-1-sulfonyl chloride |
24939-24-0 | 95+% | 1g |
$297 | 2024-07-24 | |
| Crysdot LLC | CD12091789-5g |
4-Aminobenzene-1-sulfonyl chloride |
24939-24-0 | 95+% | 5g |
$942 | 2024-07-24 | |
| eNovation Chemicals LLC | K89574-1g |
Benzenesulfonyl chloride, 4-amino- |
24939-24-0 | 95% | 1g |
$285 | 2024-05-25 | |
| eNovation Chemicals LLC | K89574-5g |
Benzenesulfonyl chloride, 4-amino- |
24939-24-0 | 95% | 5g |
$785 | 2024-05-25 |
4-Aminobenzene-1-sulfonyl chloride Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:24939-24-0)4-Aminobenzene-1-sulfonyl chloride
Order Number:A18525
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:00
Price ($):321.0
Email:sales@amadischem.com
4-Aminobenzene-1-sulfonyl chloride Related Literature
-
J. Nisha,K. Ramanathan,F. Nawaz Khan,D. Dhanasekaran,V. Shanthi Mol. BioSyst. 2016 12 2178
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:24939-24-0)4-Aminobenzene-1-sulfonyl chloride
Purity:99%
Quantity:5g
Price ($):321.0